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Compound of Interest

Compound Name: ER|A degrader 6

Cat. No.: B12391840

Get Quote

ERα Degrader-6 (often identified in literature as Compound A2) is not a standard bench

chemical. It is a PROTAC (Proteolysis Targeting Chimera) designed to recruit the E3 ubiquitin

ligase to selectively degrade Estrogen Receptor Alpha (ERα).[1][2]

The Safety Paradox: While vendors may list research-grade PROTACs as "Not Classified" due

to a lack of toxicological data, you must treat this compound as a High Potency Active

Pharmaceutical Ingredient (HPAPI). Its mechanism of action—potent endocrine disruption via

protein degradation—classifies it as a suspected reproductive toxin and teratogen.

This guide provides a self-validating workflow for the containment, deactivation, and disposal of

ERα Degrader-6, ensuring your lab meets the highest standards of safety and environmental

stewardship.

Hazard Profile & Mechanistic Risk
To handle this compound safely, one must understand why it is dangerous. Unlike simple

inhibitors, ERα Degrader-6 functions catalytically. A single molecule can destroy multiple ERα

proteins.[1]
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Property Specification Operational Implication

Mechanism
Bifunctional PROTAC (ER

binder + E3 Ligase binder)

Endocrine Disruptor: Capable

of systemic hormonal

interference at nanomolar

concentrations.

Physical State Solid / Powder

High risk of aerosolization

during weighing. Respiratory

protection is mandatory.

Fluorescence
Emission

= 582 nm

Detection Advantage: Can be

used to visually validate

cleaning efficacy using a

suitable excitation source.

Toxicity Class Unverified (Treat as OEB 4/5)

Handle in a containment

device (Isolator or Class II

BSC). No open bench work.

Operational Containment Protocols
Before disposal becomes necessary, containment is the primary defense.

Primary Engineering Control: All weighing and solubilization must occur within a Chemical

Fume Hood or a Powder Containment Hood (HEPA filtered).

Solvent Choice: When preparing stock solutions (usually DMSO), be aware that DMSO

penetrates skin rapidly, carrying the PROTAC into the bloodstream. Double-gloving (Nitrile)

is non-negotiable.

Waste Disposal Procedures
Disposal is not a single step; it is a segregated workflow. Improper mixing of waste streams can

lead to regulatory violations (RCRA in the US) or chemical incompatibility.

A. Solid Waste (Trace Contaminated)
Items: Pipette tips, weighing boats, gloves, paper towels.
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Protocol:

Do not place in regular trash.

Collect in a Yellow Chemotherapy/Pathological Waste Bag or a rigid container labeled

"Hazardous Solid Waste - Toxic."

Disposal Method: High-temperature incineration. This ensures the destruction of the

PROTAC linker and warheads.

B. Liquid Waste (Mother Liquors & HPLC Waste)
Items: Expired stock solutions, cell culture media containing drug.

Protocol:

Segregation: Determine the solvent base.

Halogenated:[3] If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated: If dissolved in DMSO, Ethanol, or Methanol (most common for

PROTACs).

Labeling: Tag clearly with "Contains ERα Degrader-6 (Proprietary PROTAC) - Suspected

Reproductive Toxin."

Container: Use high-density polyethylene (HDPE) carboys with vented caps.

C. Empty Containers (The "Triple Rinse" Rule)
Items: Original glass vials from the vendor.

Protocol:

Triple rinse the vial with a compatible solvent (e.g., Acetone or Ethanol).

Pour the rinsate into the Liquid Hazardous Waste stream.

Deface the label.
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Dispose of the glass vial in the Glass/Sharps container (not general trash).

Visualizing the Disposal Workflow
The following diagram illustrates the decision logic for disposing of ERα Degrader-6 materials.

Waste Generation:
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Figure 1: Decision matrix for segregating PROTAC waste streams to ensure regulatory

compliance and safety.

Spill Response: A Self-Validating System
Accidents happen. Your response must be a reflex. Because ERα Degrader-6 is fluorescent,

you have a unique advantage in validating cleanup.

The "S.T.O.P." Protocol:

S - Secure: Alert the area. Evacuate if the spill is >100mg powder outside a hood.

T - Tag: Don appropriate PPE (Tyvek sleeves, double nitrile gloves, N95 or P100 respirator).

O - Oxidize (Deactivation):

PROTACs are organic molecules. They can be chemically degraded.[4]

Deactivation Solution: 10% Sodium Hypochlorite (Bleach) mixed with a surfactant (soap)

to penetrate the hydrophobic structure.

Action: Cover the spill with absorbent pads, then gently pour the bleach solution over the

pads. Let sit for 15 minutes.

P - Purify & Verify:

Wipe up the slurry. Place in a sealed hazardous waste bag.

Validation Step: If you have access to a fluorescence imaging station (e.g., IVIS or a

simple UV lamp near 582nm), scan the area. If it glows, you missed a spot. Repeat

cleaning with Ethanol.

Emergency Contacts & Data
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Parameter Value

CAS Number
Not universally assigned (Refer to Vendor

Catalog, e.g., MCE HY-133123)

Molecular Weight ~900 - 1100 Da (Typical for PROTACs)

Solubility DMSO (>50 mg/mL)

First Aid (Skin)
Wash with soap/water for 15 min. Do not use

ethanol (enhances absorption).

First Aid (Eyes)
Rinse cautiously with water for 15 min. Remove

contact lenses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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